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Terrigenic Helium's Influence on Groundwater
Dating: A Comparative Guide

Assessing the Impact on Tritium-Helium (*H/*He)
Dating Accuracy

The accurate dating of groundwater is crucial for a multitude of scientific and developmental
applications, from hydrological modeling to resource management. The tritium-helium (3H/3He)
dating method is a powerful tool for determining the age of young groundwater (typically less
than 60 years old). However, the accuracy of this method can be significantly compromised by
the presence of terrigenic helium, which is helium derived from the Earth's crust and mantle.
This guide provides a comparative analysis of groundwater dating with and without correction
for terrigenic helium, supported by experimental data and detailed protocols.

Data Presentation: The Quantitative Impact of
Terrigenic Helium Correction

The presence of terrigenic helium in a groundwater sample adds to the total measured helium,
leading to an overestimation of the tritiogenic 3He (3He produced from the decay of tritium).
This, in turn, results in a calculated age that is older than the true age of the water. The
following table presents a summary of 3H/?He dating results from a study in the Saijo Basin,
Japan, illustrating the significant discrepancies between uncorrected and corrected ages.
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*H
Uncorrected Corrected Age  Terrigenic “He .
Sample ID Concentration
Age (years) (years) (cm® STPIg)
(TY)
1 1.8 11 1.1x10°8 3.3
2 11.2 9.8 25x10°8 2.8
4 22.5 18.2 8.1x10°® 19
5 35.1 29.5 1.5x1077 1.2
6 58.7 49.3 2.8x 1077 0.6

Data synthesized from a study in the Saijo Basin, where mantle-derived helium is prevalent.

Experimental Protocols

Accurate groundwater dating in the presence of terrigenic helium requires meticulous
experimental procedures. The following sections detail the key methodologies.

Tritium-Helium (3H/*He) Groundwater Dating Protocol

o Sample Collection: Groundwater samples for 3H/3He analysis are collected in copper tubes
clamped at both ends to prevent atmospheric contamination and gas loss. The tubes are
connected to a pump and flushed with several volumes of the groundwater before sealing. It
is crucial to avoid trapping any air bubbles in the sample.

o Sample Storage and Degassing: The samples are stored until the 3He produced from tritium
decay (tritiogenic 3He) has accumulated to a measurable level. In the laboratory, the
dissolved gases are extracted from the water sample in a vacuum system.

» Noble Gas Mass Spectrometry: The extracted gas is purified, and the concentrations of 3He,
“He, and Neon (Ne) are measured using a noble gas mass spectrometer.

o Tritium Measurement: The tritium concentration (3H) is measured from a separate water
sample, typically by liquid scintillation counting.
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Initial Age Calculation (Uncorrected): An initial, uncorrected age is calculated based on the
measured 3H and the total measured 3He, after accounting for atmospheric helium.

Quantification and Correction for Terrigenic Helium

Neon Analysis: The concentration of dissolved neon (Ne) is used to determine the amount of
helium that originated from the atmosphere. Since neon is atmospherically derived and
chemically inert, its concentration in groundwater can be used to calculate the expected
atmospheric helium concentration.

Calculation of Excess Helium: The "excess" helium is the amount of helium present in the
sample that is not of atmospheric origin. This is calculated by subtracting the atmospheric
helium component (determined from the Ne concentration) from the total measured helium.

Determination of the Terrigenic 3He/*He Ratio (R_terr): This is a critical step. The isotopic
ratio of the terrigenic helium must be determined. This can be achieved by:

o Analyzing tritium-free groundwater from the same aquifer. In old groundwater, any 3He
present is assumed to be of terrigenic origin, allowing for the direct measurement of
R_terr.

o Helium isotope trend analysis: Plotting 3He versus “He for multiple samples from the
aquifer can reveal the isotopic signature of the terrigenic end-member.

Calculation of Tritiogenic 3He: The terrigenic 3He component is calculated by multiplying the
excess “He by the determined R_terr. This value is then subtracted from the total non-
atmospheric 3He to isolate the tritiogenic 3He.

Final Age Calculation (Corrected): The corrected groundwater age is then calculated using
the measured 3H concentration and the calculated tritiogenic 3He.

A Note on U-Th/He Dating

The Uranium-Thorium/Helium (U-Th/He) dating method is a powerful thermochronological tool

used to determine the time since a mineral cooled below a certain temperature. This method

relies on the accumulation of “He produced from the radioactive decay of uranium and thorium

within the crystal lattice of minerals like apatite and zircon. While the helium produced is
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"terrigenic,” this method is not directly used to date groundwater itself. Instead, it can provide
age constraints on the host rock of an aquifer, which can be used to infer long-term
groundwater residence times. The correction for "excess" helium in U-Th/He mineral dating
addresses inherited helium within the crystal, a different challenge than correcting for dissolved
terrigenic helium in groundwater for 3H/He dating.

Mandatory Visualizations

The following diagrams illustrate the conceptual and experimental workflows for assessing the

impact of terrigenic helium on groundwater dating.
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Caption: Sources of helium in groundwater and the impact of terrigenic helium.
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Workflow for Terrigenic Helium Corrected Groundwater Dating
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Caption: Experimental workflow for accurate groundwater dating with terrigenic helium
correction.

 To cite this document: BenchChem. ["assessing the impact of terrigenic helium on
groundwater dating accuracy"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-
helium-on-groundwater-dating-accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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